![molecular formula C9H10ClN3O2 B6192184 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride CAS No. 2680532-00-5](/img/new.no-structure.jpg)
3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
Overview
Description
3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. These compounds are known for their diverse biological activities and are widely studied in medicinal chemistry for their potential therapeutic applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride typically involves the condensation of 2-aminopyridine with 1,3-dichloroacetone or 1,1,3-trichloroacetone . This reaction is often catalyzed by iodine and proceeds through a series of steps including tautomerization, cyclization, and oxidative aromatization . Another method involves the use of a microreactor-based continuous flow system for the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale batch reactions using similar synthetic routes. The use of automated grindstone chemistry at ambient temperature has also been reported, which can be advantageous for scaling up the production .
Chemical Reactions Analysis
Types of Reactions
3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using metal-free oxidation strategies.
Reduction: Reduction reactions can be performed under specific conditions to modify the functional groups.
Substitution: The compound can undergo substitution reactions, particularly at the amino and carboxylic acid groups.
Common Reagents and Conditions
Common reagents used in these reactions include transition metal catalysts, iodine, and various oxidizing agents . The conditions for these reactions can vary, but they often involve controlled temperatures and specific solvents to achieve the desired products.
Properties
CAS No. |
2680532-00-5 |
|---|---|
Molecular Formula |
C9H10ClN3O2 |
Molecular Weight |
227.6 |
Purity |
0 |
Origin of Product |
United States |
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